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Compound of Interest

Compound Name: MK-2 Dye

Cat. No.: B12055920

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of MK-2 dye in dye-
sensitized solar cells (DSSCs), including its performance characteristics, detailed experimental
protocols for device fabrication, and a summary of its key operational principles.

Introduction to MK-2 Dye

MK-2 is a metal-free organic dye developed by the National Institute of Advanced Industrial
Science and Technology (AIST) and commercialized by Soken. It has garnered significant
attention in the field of photovoltaics, particularly for its application in DSSCs, due to its high
power conversion efficiency, short dyeing time, and freedom from rare metals. The molecular
structure of MK-2 features a donor-tt-acceptor (D-11-A) design, which facilitates efficient charge
separation and injection into the semiconductor photoanode.

Performance of MK-2 in Dye-Sensitized Solar Cells

MK-2 has demonstrated high photovoltaic performance in DSSCs. The efficiency of a DSSC is
determined by four key parameters: short-circuit current density (Jsc), open-circuit voltage
(Voc), fill factor (FF), and power conversion efficiency (PCE). The table below summarizes the
performance of MK-2 based DSSCs under different electrolyte conditions.
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Electrolyte
Compositio
n

Jsc
(mAlcm?)

Voc (V)

PCE (%) Reference

0.6 M
DMPImlI, 0.1
M Lil, 0.2 M
I, 0.5 M 4-
tert-
Butylpyridine
in Acetonitrile

15.2

0.73

0.75

8.3 [1]

0.1 M Lil, 0.4
M Iz, 0.5 M 4-
tert-
Butylpyridine
in 1-methyl-3-
propylimidazo

lium iodide

13.8

0.70

0.76

7.3 [1]

0.6 M 1,2-
dimethyl-3-n-
propylimidazo
lium iodide,
0.1 M Lil, 0.2
M Iz, 0.5 M 4-
tert-
butylpyridine
in acetonitrile

15.2

0.73

0.75

8.3 [1]

lonic liquid-
based

electrolyte

13.9

0.73

0.75

7.6

Experimental Protocols

This section provides a detailed protocol for the fabrication of a dye-sensitized solar cell using

MK-2 dye.
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Materials and Reagents

o Substrates: Fluorine-doped Tin Oxide (FTO) coated glass

e Photoanode: Titanium dioxide (TiOz2) paste (anatase)

e Sensitizer: MK-2 dye

e Dye Solution Solvent: A mixture of toluene and tetrahydrofuran (THF)
o Electrolyte: See table above for recommended compositions

o Counter Electrode: Platinized FTO glass

o Sealing Gasket: Thermoplastic polymer (e.g., Surlyn)

e Solvents: Ethanol, Acetonitrile, Isopropanol

o Cleaning Agents: Detergent, Deionized water

Protocol for DSSC Fabrication

e FTO Glass Cleaning:

1. Thoroughly clean the FTO glass substrates by sonicating in a detergent solution for 15
minutes.

2. Rinse with deionized water and then with ethanol.
3. Dry the substrates using a stream of nitrogen or in an oven.
o Photoanode Preparation (TiOz Film):

1. Deposit a layer of TiO2 paste onto the conductive side of a cleaned FTO glass substrate
using the doctor-blade technique.

2. Anneal the TiO2-coated FTO glass in a furnace at 450-500°C for 30 minutes to sinter the
TiO2 nanoparticles.
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3. Allow the photoanode to cool down to room temperature.

Photoanode Sensitization (MK-2 Dye Adsorption):

1. Prepare a 0.4 mM solution of MK-2 dye in a suitable solvent mixture (e.g., toluene:THF =
4:1 viv).

2. Immerse the cooled TiO2 photoanode into the MK-2 dye solution. A key feature of MK-2 is
its short dyeing time. An immersion time of 60 minutes is often sufficient for adequate dye
loading.

3. After immersion, rinse the sensitized photoanode with the same solvent used for the dye
solution to remove any non-adsorbed dye molecules.

4. Dry the sensitized photoanode.
Counter Electrode Preparation:
1. Drill a small hole in another FTO glass substrate for electrolyte filling.

2. Deposit a thin layer of platinum (e.g., from a chloroplatinic acid solution in isopropanol)
onto the conductive side of the FTO glass.

3. Heat the platinized FTO at 400°C for 15 minutes.
DSSC Assembly:

1. Place a thermoplastic gasket (e.g., Surlyn) around the TiO2 film on the sensitized
photoanode.

2. Position the counter electrode on top of the photoanode, with the conductive sides facing
each other.

3. Seal the two electrodes together by heating the assembly on a hot plate while applying
gentle pressure.

4. Introduce the electrolyte into the cell through the pre-drilled hole in the counter electrode
via vacuum backfilling.
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5. Seal the hole with a small piece of thermoplastic and a coverslip.

Visualizations
Working Principle of an MK-2 Dye-Sensitized Solar Cell
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Caption: Electron and charge transfer processes in an MK-2 DSSC.
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Experimental Workflow for DSSC Fabrication

Photoanode Preparation

1. FTO Glass Cleaning

v
2. TiO2 Paste Deposition
l Sensitization Counter Electrode Preparation
3. Sintering at 450-500°C 4. Prepare MK-2 Dye Solution 7. FTO Glass Cleaning
P 5. Immerse Photoanode 8. Platinum Deposition
6. Rinse and Dry 9. Annealing at 400°C

lCell Assemb$(

10. Seal Electrodes

'

11. Fill with Electrolyte

'

12. Seal Fill Hole

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12055920?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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